Cas no 108176-70-1 (Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)-)

Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)- structure
108176-70-1 structure
Product Name:Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)-
CAS No:108176-70-1
MF:C17H17N3OS
MW:311.40138220787
CID:166123
PubChem ID:3065507
Update Time:2025-04-19

Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)-
    • 2H-1,4-Benzothiazine,urea deriv.
    • 1-(2H-1,4-benzothiazin-3-yl)-3-(2,6-dimethylphenyl)urea
    • BRN 5606661
    • Urea, N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)-
    • N-2H-1,4-Benzothiazin-3-yl-N'-(2,6-dimethylphenyl)urea
    • 108176-70-1
    • DTXSID20148458
    • Inchi: 1S/C17H17N3OS/c1-11-6-5-7-12(2)16(11)20-17(21)19-15-10-22-14-9-4-3-8-13(14)18-15/h3-9H,10H2,1-2H3,(H2,18,19,20,21)
    • InChI Key: HNAJGGNAEGWRJA-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C(C1)NC(NC1C(C)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 311.10941
  • Monoisotopic Mass: 311.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.662
  • PSA: 53.49
  • LogP: 3.97380
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